Cas no 160310-68-9 (Heptanal, 3-methyl-2-propyl-)
Heptanal, 3-methyl-2-propyl- structure
Product Name:Heptanal, 3-methyl-2-propyl-
CAS No:160310-68-9
MF:C11H22O
MW:170.291783809662
CID:1339439
PubChem ID:71353938
Update Time:2025-04-20
Heptanal, 3-methyl-2-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Heptanal, 3-methyl-2-propyl-
- 3-methyl-2-propylheptanal
- 160310-68-9
- DTXSID40778650
-
- Inchi: 1S/C11H22O/c1-4-6-8-10(3)11(9-12)7-5-2/h9-11H,4-8H2,1-3H3
- InChI Key: YCKRJPHVIHLJAQ-UHFFFAOYSA-N
- SMILES: O=CC(CCC)C(C)CCCC
Computed Properties
- Exact Mass: 170.16716
- Monoisotopic Mass: 170.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Heptanal, 3-methyl-2-propyl- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
160310-68-9 (Heptanal, 3-methyl-2-propyl-) Related Products
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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